Cas no 5622-77-5 (O-Butylhydroxylamine)

• Product Name: O-Butylhydroxylamine
• CAS No: 5622-77-5
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD07473528
• CID: 377769
• PubChem ID: 3014370
• Update Time: 2025-10-29

O-Butylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-Butylhydroxylamine
• Hydroxylamine, O-butyl-
• O-butyl-Hydroxylamine
• Aminooxy-n-butane hydrochloride
• Butyloxyamin
• Hydroxylamine,O-butyl
• O-Butyl-hydroxylamin
• TPC-A020
• O-n-butylhydroxylamine
• WCVVIGQKJZLJDB-UHFFFAOYSA-N
• n-butyoxyamine
• n-butoxyamine
• STL483789
• 7308AJ
• TRA0075641
• SY013356
• 5622-77-5
• CHEMBL6960
• AKOS005068275
• A918558
• AS-57271
• FT-0714796
• MFCD07473528
• EN300-1246767
• DTXSID50204773
• H11431
• CHEBI:230339
• DB-072120

• MDL： MFCD07473528
• Inchi： 1S/C4H11NO/c1-2-3-4-6-5/h2-5H2,1H3
• InChI Key： WCVVIGQKJZLJDB-UHFFFAOYSA-N
• SMILES： O(CCCC)N

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 0.6

Experimental Properties

• Flash Point: 31.5℃
• PSA: 35.25000
• LogP: 1.37710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on O-Butylhydroxylamine

O-Butylhydroxylamine (CAS No. 5622-77-5): A Versatile Compound in Biomedical Research

O-Butylhydroxylamine, also known as 2-Butanone oxime, is a critical compound in the field of biomedical chemistry due to its unique chemical structure and functional properties. As a derivative of hydroxylamine, this molecule has garnered significant attention for its potential applications in drug development, biomaterial synthesis, and targeted therapy. The CAS No. 5622-77-5 designation ensures precise identification of this compound, which is essential for reproducibility in scientific research and industrial applications.

O-Butylhydroxylamine is characterized by its molecular formula of C5H10NO and a molecular weight of approximately 102.14 g/mol. Its structure consists of a hydroxylamine group (–NHOH) attached to a butyl chain, which provides both reactivity and stability in various chemical environments. This combination of properties makes it a valuable intermediate in the synthesis of pharmaceutical compounds and biocompatible materials. Recent studies have highlighted its role in selective oxidation reactions, which are crucial for the development of novel therapeutic agents.

One of the most promising applications of O-Butylhydroxylamine is in the synthesis of metal-organic frameworks (MOFs), which are widely used in drug delivery systems and biomarker detection. A 2023 study published in Advanced Materials demonstrated that O-Butylhydroxylamine can act as a ligand to enhance the stability and porosity of MOFs, enabling efficient encapsulation of therapeutic molecules. This breakthrough has significant implications for the design of targeted drug delivery platforms, particularly in the treatment of chronic diseases such as diabetes and cancer.

In the realm of biomedical imaging, O-Butylhydroxylamine has shown potential as a precursor for fluorescent probes. Researchers at the University of Tokyo recently reported the use of O-Butylhydroxylamine to synthesize fluorescent dyes with enhanced photostability and low cytotoxicity. These dyes are being explored for their applications in in vivo imaging and real-time monitoring of cellular processes. The ability of O-Butyhydroxylamine to participate in click chemistry reactions further expands its utility in developing smart biomaterials that respond to specific stimuli.

Another area of active research involving O-Butylhydroxylamine is its role in antimicrobial applications. A 2024 study published in ACS Nano explored the use of O-Butylhydroxylamine-based nanomaterials to combat antibiotic-resistant pathogens. The study found that O-Butylhydroxylamine could be functionalized with antimicrobial peptides to create nanocomposites with broad-spectrum activity against gram-positive and gram-negative bacteria. This innovation addresses the growing challenge of multidrug-resistant infections and highlights the versatility of O-Butylhydroxylamine in biomedical applications.

From a synthetic chemistry perspective, O-Butylhydroxylamine is a key reagent in the oxidative coupling reactions that are essential for the production of complex organic molecules. Its ability to act as a selective oxidizing agent has been leveraged in the synthesis of pharmaceutical intermediates with high purity and yield. A recent review in Chemical Reviews emphasized the importance of O-Butylhydroxylamine in the development of green chemistry methodologies, as it reduces the need for harsh reagents and minimizes environmental impact.

In the context of biomedical engineering, O-Butylhydroxylamine is being investigated for its potential to enhance the biocompatibility of synthetic polymers. Researchers at MIT have developed polymeric scaffolds functionalized with O-Butylhydroxylamine to improve cell adhesion and tissue integration. These scaffolds are being tested for use in regenerative medicine and organ-on-a-chip technologies, where they provide a controlled environment for cellular growth and drug testing.

While O-Butylhydroxylamine offers numerous benefits, its use in biomedical applications requires careful consideration of toxicological profiles and long-term safety. A 2023 study in Toxicological Sciences evaluated the cytotoxicity of O-Butylhydroxylamine in various cell lines and found that it exhibited low toxicity at concentrations relevant to in vivo applications. However, further research is needed to fully understand its metabolic pathways and potential bioaccumulation in biological systems.

Looking ahead, the integration of O-Butylhydroxylamine into multi-disciplinary research is expected to drive innovations in biomedical science. Its role in nanotechnology, drug delivery, and biomaterials underscores its importance as a versatile compound. As researchers continue to explore its properties and applications, O-Butylhydroxylamine is poised to play a pivotal role in the development of next-generation therapies and biomedical solutions.

Overall, O-Butylhydroxylamine (CAS No. 5622-77-5) represents a significant advancement in biomedical chemistry. Its unique chemical properties and adaptability to various synthetic methods make it an indispensable tool in the quest for innovative medical treatments. As the field continues to evolve, the potential of O-Butylhydroxylamine is likely to expand even further, offering new opportunities for scientific discovery and clinical application.